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Diethylcyanamide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical structure, properties,
synthesis, and analysis of diethylcyanamide (CsH1oN2). Diethylcyanamide is a valuable
reagent in organic synthesis and a precursor for various chemical entities. This document
includes tabulated physical and chemical properties, detailed experimental protocols for its
synthesis and purification, and workflows for its analysis by common spectroscopic methods.
Safety and toxicity information are also discussed to ensure proper handling.

Chemical Structure and Identification

Diethylcyanamide, also known as N,N-diethylcyanamide, is a disubstituted cyanamide with
two ethyl groups attached to the amino nitrogen.

Chemical Structure:
Caption: 2D Chemical Structure of Diethylcyanamide.

Table 1: Chemical Identifiers
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Identifier Value Reference(s)
IUPAC Name N,N-Diethylcyanamide

CAS Number 617-83-4

Molecular Formula CsH1oN:2

Molecular Weight 98.15 g/mol

SMILES CCN(CC)C#N

1S/C5H10N2/c1-3-7(4-2)5-
6/h3-4H2,1-2H3
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Physicochemical Properties

Diethylcyanamide is a clear, colorless to light yellow liquid at room temperature.[1][2] Its key
physical and chemical properties are summarized below.

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Clear, colorless to light yellow

Appearance liquid [1112]
Boiling Point 186-188 °C (at 760 mmHg)

Melting Point -80.6 °C [3]
Density 0.846 g/mL at 25 °C

Refractive Index (n20/D) 1.423

Flash Point 69 °C (156.2 °F) - closed cup

Enthalpy of Formation (gas) 63.5 + 3.1 kJ/mol [4]
Solubility Soluble in organic solvents.
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Synthesis of Diethylcyanamide

The synthesis of diethylcyanamide can be achieved through several routes, with the most
common being the reaction of a secondary amine with a cyanating agent. The von Braun
reaction, which involves the reaction of a tertiary amine with cyanogen bromide, also yields
disubstituted cyanamides.[5][6] A direct and common laboratory-scale synthesis involves the
reaction of diethylamine with cyanogen bromide.

Experimental Protocol: Synthesis from Diethylamine
and Cyanogen Bromide

This protocol is adapted from general procedures for the synthesis of dialkylcyanamides.[7][8]

Materials:

Diethylamine

e Cyanogen bromide (Caution: Highly toxic)

e Anhydrous diethyl ether

e Anhydrous sodium sulfate

e Round-bottom flask with a magnetic stirrer

e Dropping funnel

o Reflux condenser

e |ce bath

Distillation apparatus
Procedure:

e Reaction Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a
magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.
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Reactant Preparation: Dissolve diethylamine (1.0 equivalent) in anhydrous diethyl ether and
add it to the reaction flask. Cool the flask in an ice bath.

Addition of Cyanogen Bromide: Dissolve cyanogen bromide (1.0 equivalent) in anhydrous
diethyl ether and add this solution to the dropping funnel. Add the cyanogen bromide solution
dropwise to the stirred diethylamine solution over 1 hour, maintaining the temperature below
10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for an additional 2-3 hours. A precipitate of diethylamine
hydrobromide will form.

Work-up: Filter the reaction mixture to remove the diethylamine hydrobromide precipitate.
Wash the precipitate with a small amount of anhydrous diethyl ether.

Extraction: Combine the filtrate and the ether washings. Wash the combined organic layer
sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the diethyl ether by rotary evaporation.

Purification: Purify the crude diethylcyanamide by vacuum distillation.[9][10] Collect the
fraction boiling at the appropriate temperature and pressure.

Diagram of Synthesis Workflow:
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Caption: Experimental workflow for the synthesis and purification of diethylcyanamide.
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Spectroscopic Analysis
Infrared (IR) Spectroscopy

The IR spectrum of diethylcyanamide is characterized by a strong absorption band
corresponding to the nitrile (C=N) stretching vibration.

Experimental Protocol: IR Sample Preparation (Liquid Film)
o Place a drop of pure diethylcyanamide onto a clean, dry salt plate (e.g., NaCl or KBr).
e Place a second salt plate on top of the first to create a thin liquid film.

e Mount the plates in the IR spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the structure of diethylcyanamide.

Experimental Protocol: NMR Sample Preparation

Dissolve a small amount of diethylcyanamide (5-10 mg) in a suitable deuterated solvent
(e.g., CDCIs) in an NMR tube.

e Acquire the *H and 3C NMR spectra.

e 1H NMR: Expect a quartet corresponding to the methylene protons (-CHz-) and a triplet for
the methyl protons (-CHs) of the ethyl groups.

e 13C NMR: Expect signals for the nitrile carbon, the methylene carbons, and the methyl
carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of diethylcyanamide and confirm its molecular weight.

Experimental Protocol: GC-MS Sample Preparation
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e Prepare a dilute solution of diethylcyanamide in a volatile organic solvent (e.g.,
dichloromethane or ethyl acetate).

« Inject an appropriate volume of the solution into the GC-MS instrument.

e The resulting chromatogram will show the retention time of diethylcyanamide, and the
mass spectrum will display its molecular ion peak and fragmentation pattern.

Reactivity and Applications

Diethylcyanamide is a versatile intermediate in organic synthesis. The cyano group can
undergo various transformations, and the diethylamino group influences its reactivity. It has
been used in the preparation of N,N'-substituted-5,5'-diamino-3,3'-bi-1,2,4-oxadiazoles.[2] It
also reacts with lithium diethylamide to yield lithium 1,1,3,3-tetraethylguanidinate.[7]

Toxicology and Safety

Diethylcyanamide is a toxic compound and should be handled with appropriate safety
precautions.

Table 3: Toxicity and Safety Information
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Parameter Information Reference(s)

H301: Toxic if swallowed.
H311: Toxic in contact with
skin. H331: Toxic if inhaled.
Hazard Statements H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301 + P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician. P302 +
P352: IF ON SKIN: Wash with
plenty of soap and water. P304
+ P340: IF INHALED: Remove

person to fresh air and keep

Precautionary Statements

comfortable for breathing.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

) ) Eyeshields, face shield,
Personal Protective Equipment

gloves, and a suitable
(PPE)

respirator are recommended.

Storage Keep in a dry, cool, and well- [11]
ventilated place. Keep

container tightly closed and
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away from heat, sparks, and

open flames.

Acute Toxicity:

Limited specific LD50 data for diethylcyanamide is readily available. However, for the related
compound dimethylcyanamide, it is harmful if inhaled or swallowed and may be harmful if
absorbed through the skin.[1] It is classified as acutely toxic (Category 3) for oral, dermal, and
inhalation routes.[11]

Conclusion

This technical guide has provided a comprehensive overview of diethylcyanamide, covering
its chemical structure, physicochemical properties, a detailed synthesis protocol, analytical
methods, and essential safety information. The provided data and protocols are intended to
support researchers and professionals in the safe and effective use of this compound in their
work. As with any chemical, it is imperative to consult the full Safety Data Sheet (SDS) before
handling and to use appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. researchgate.net [researchgate.net]

3.617-83-4 CAS MSDS (DIETHYLCYANAMIDE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. Diethylcyanamide [webbook.nist.gov]

5. von Braun reaction - Wikipedia [en.wikipedia.org]

6. organicreactions.org [organicreactions.org]

7. orientjchem.org [orientjchem.org]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1293381?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/12783.pdf
https://www.fishersci.com/store/msds?partNumber=AC200220500&productDescription=DIETHYLCYANAMIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293381?utm_src=pdf-body
https://www.benchchem.com/product/b1293381?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/12783.pdf
https://www.researchgate.net/post/could_anyone_help_me_with_the_procedure_for_the_synthesis_of_N_N-diethylthiocarbamide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0347240.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0347240.aspx
https://webbook.nist.gov/cgi/cbook.cgi?ID=C617834&Mask=1
https://en.wikipedia.org/wiki/Von_Braun_reaction
https://www.organicreactions.org/pubchapter/the-von-braun-cyanogen-bromide-reaction/
http://www.orientjchem.org/pdf/vol30no4/OJCV030I04P2081-2089.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

8. Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-
Cyanation of Allylic Tertiary Amines [organic-chemistry.org]

e 9. How To [chem.rochester.edu]
e 10. Organic Syntheses Procedure [orgsyn.org]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Diethylcyanamide chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293381#diethylcyanamide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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